Cas no 1856140-63-0 (Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl-)

• Product Name: Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl-
• CAS No: 1856140-63-0
• MF: C₉H₁₉BrSi
• MW: 235.236663103104
• CID: 5285041
• Update Time: 2025-06-30

Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl-

• Inchi： 1S/C9H19BrSi/c1-5-6-9(7-10)8-11(2,3)4/h5,9H,1,6-8H2,2-4H3
• InChI Key： CBZOEHOADMKRJK-UHFFFAOYSA-N
• SMILES： [Si](CC(CBr)CC=C)(C)(C)C

Additional information on Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl-

Introduction to Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- (CAS No. 1856140-63-0)

Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- (CAS No. 1856140-63-0) is a specialized organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its bromomethyl and pentenyl functional groups, which confer it with versatile reactivity and functionalization capabilities.

The molecular structure of Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- consists of a central silicon atom bonded to three methyl groups and a [2-(bromomethyl)-4-penten-1-yl] substituent. The presence of the bromomethyl group makes this silane an excellent precursor for various organic transformations, particularly those involving nucleophilic substitution reactions. The pentenyl group, on the other hand, provides opportunities for further functionalization through addition reactions, such as hydrogenation or halogenation.

In the realm of materials science, Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- has been explored for its potential in surface modification and coating applications. Its ability to form stable siloxane bonds with various substrates makes it a valuable tool for improving the adhesion and durability of coatings. Recent studies have demonstrated its effectiveness in enhancing the hydrophobicity and anti-corrosion properties of surfaces, making it a promising candidate for industrial applications.

In the pharmaceutical industry, the unique chemical structure of Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- has attracted interest for its potential use in drug delivery systems. The bromomethyl group can be readily functionalized to introduce bioactive moieties, while the pentenyl group can be modified to control the release kinetics of the drug. This dual functionality allows for the design of targeted drug delivery systems with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- serves as a versatile building block for the synthesis of complex organic molecules. Its reactivity can be harnessed to construct intricate molecular architectures through sequential transformations. For instance, the bromomethyl group can be converted into various functional groups via substitution reactions, while the pentenyl group can undergo selective addition reactions to introduce additional functionalities.

The latest research in this area has focused on optimizing the synthesis and purification methods for Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl-. Advanced techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These advancements have not only enhanced the practical utility of this compound but also expanded its potential applications in both academic and industrial settings.

In conclusion, Silane, [2-(bromomethyl)-4-penten-1-yl]trimethyl- (CAS No. 1856140-63-0) is a multifaceted organosilicon compound with a wide range of applications. Its unique combination of bromomethyl and pentenyl functionalities makes it an invaluable tool in materials science, pharmaceuticals, and synthetic chemistry. As research continues to uncover new possibilities for this compound, its importance in these fields is likely to grow even further.